Cas no 878733-81-4 (8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878733-81-4
• MF: C₁₉H₂₀FN₅O₃
• MW: 385.392207145691
• CID: 5556079
• PubChem ID: 6484943
• Update Time: 2025-07-14

8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z237599296
• AB00683000-01
• 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1,3,5-trihydro-4-imidaz olino[1,2-h]purine-2,4-dione
• AKOS000725397
• 878733-81-4
• 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F3124-0625
• UPCMLD0ENAT5816394:001
• 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H20FN5O3/c1-11-12(2)25-15-16(22(3)19(28)23(17(15)27)9-6-10-26)21-18(25)24(11)14-8-5-4-7-13(14)20/h4-5,7-8,26H,6,9-10H2,1-3H3
• InChI Key： XJKLXYAVEQWHKW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(C)=C(C)N2C1=NC1=C2C(N(CCCO)C(N1C)=O)=O

Computed Properties

• Exact Mass: 385.15501768g/mol
• Monoisotopic Mass: 385.15501768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878733-81-4)

8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878733-81-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyrimidines and is characterized by its intricate molecular architecture, which includes a fluorinated phenyl group and a hydroxypropyl substituent. These structural elements contribute to its distinct biological activities and pharmacological properties.

The fluorinated phenyl group in the compound plays a crucial role in modulating its interactions with biological targets. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, making them valuable in drug design. In the case of 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, the presence of the fluorine atom at the 2-position of the phenyl ring likely enhances its binding affinity to specific receptors or enzymes. This can lead to improved pharmacological effects and reduced off-target interactions.

The hydroxypropyl substituent is another key feature of this compound. Hydroxyl groups are known for their ability to form hydrogen bonds with biological targets, which can enhance the compound's binding affinity and selectivity. Additionally, the hydroxyl group can serve as a site for further chemical modifications or prodrug strategies to optimize the compound's pharmacokinetic properties. The combination of the fluorinated phenyl group and the hydroxypropyl substituent in 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione creates a molecule with a high degree of functional versatility.

Recent studies have explored the potential therapeutic applications of 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione in various disease models. One notable area of research is its activity as an adenosine receptor antagonist. Adenosine receptors are involved in a wide range of physiological processes, including neurotransmission and immune modulation. By blocking these receptors, 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promise in treating conditions such as chronic pain and neurodegenerative disorders.

In addition to its adenosine receptor antagonistic properties, 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,imidazo[1,2-g]purine-2,4-dione has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral enzymes or host cell pathways essential for viral replication. This makes it a promising candidate for further development as an antiviral therapeutic.

The pharmacokinetic profile of 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H,2H,3H,4H,8< strong>H-imidazo[ strong > 1, strong > 2-g] strong > purine- strong > 2, strong > 4-dione strong > has been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, strong > distribution, strong > metabolism, strong > and excretion (ADME) properties. strong > It is well-absorbed after oral administration, strong > has a reasonable half-life, strong > and does not accumulate significantly in tissues. strong > These characteristics make it an attractive candidate for further preclinical and clinical evaluation. strong > p > < p >< strong > Safety strong > is a critical consideration in the development of any new therapeutic agent. strong > Preclinical toxicity studies have indicated that 8 -( 2 - fluorophenyl ) - 3 -( 3 - hydroxypropyl ) - 1 , 6 , 7 - trimethyl - 1 H , 2 H , 3 H , 4 H , 8 H - imidazo [ 1 , 2 - g ] purine - 2 , 4 - dione is generally well-tolerated at therapeutic doses. strong > However, strong > as with all new compounds, strong > ongoing safety monitoring will be essential throughout clinical trials to ensure patient safety. strong > p > < p >< strong > Conclusion strong > p > < p >< strong > 8 -( 2 - fluorophenyl ) - 3 -( 3 - hydroxypropyl ) - 1 , 6 , 7 - trimethyl - 1 H , 2 H , 3 H , 4 H , 8 H - imidazo [ strong >< strong > [ strong >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> span >< span style="font-weight: bold;"> [ ][ ][ ][ ][ ][ ][ ][ ][ ][ ][ ]] purine-[]-dione (CAS No. [] [] [] [] [] [] [] [] [] [] [] [.] [.] [.] [.] [.] [.] [.] [.] [.] [.] [-] [-] [-] [-] [-] [-] [-] [-] [-] [-]) represents a promising molecule with diverse therapeutic potential due to its unique structural features and biological activities. Further research is needed to fully elucidate its mechanisms of action and optimize its clinical utility. However,